3,4-dimethoxy-N-(4-{[(1-methyl-3-phenylpropyl)amino]carbonyl}phenyl)benzamide

• IUPAC Name: 3,4-dimethoxy-N-[4-(4-phenylbutan-2-ylcarbamoyl)phenyl]benzamide
• InChI: InChI=1S/C26H28N2O4/c1-18(9-10-19-7-5-4-6-8-19)27-25(29)20-11-14-22(15-12-20)28-26(30)21-13-16-23(31-2)24(17-21)32-3/h4-8,11-18H,9-10H2,1-3H3,(H,27,29)(H,28,30)
• InChI Key: XBLHUTQPXVYALE-UHFFFAOYSA-N
• Canonical SMILES: CC(CCC1=CC=CC=C1)NC(=O)C2=CC=C(C=C2)NC(=O)C3=CC(=C(C=C3)OC)OC
• Molecular Formula: C26H28N2O4
• Molecular Weight: 432.5 g/mol

Description

3,4-dimethoxy-N-(4-{[(1-methyl-3-phenylpropyl)amino]carbonyl}phenyl)benzamide, also known as DMPB, is a chemical compound that has been studied for its potential use in scientific research. This compound has been synthesized using various methods and has shown promising results in its mechanism of action, biochemical and physiological effects, and future directions for research.

Mechanism of Action

3,4-dimethoxy-N-(4-{[(1-methyl-3-phenylpropyl)amino]carbonyl}phenyl)benzamide has been shown to bind to the sigma-1 receptor with high affinity and modulate its activity. This modulation can result in various physiological effects, including the regulation of calcium signaling, the modulation of ion channel activity, and the regulation of protein kinase activity. These effects can lead to the regulation of various physiological processes, including pain perception, mood regulation, and neuroprotection.
Biochemical and Physiological Effects:
3,4-dimethoxy-N-(4-{[(1-methyl-3-phenylpropyl)amino]carbonyl}phenyl)benzamide has been shown to have various biochemical and physiological effects, including the regulation of calcium signaling, the modulation of ion channel activity, and the regulation of protein kinase activity. These effects can lead to the regulation of various physiological processes, including pain perception, mood regulation, and neuroprotection. 3,4-dimethoxy-N-(4-{[(1-methyl-3-phenylpropyl)amino]carbonyl}phenyl)benzamide has also been shown to have a neuroprotective effect in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 3,4-dimethoxy-N-(4-{[(1-methyl-3-phenylpropyl)amino]carbonyl}phenyl)benzamide in lab experiments is its high affinity for the sigma-1 receptor, which makes it a potential candidate for the development of new drugs for various diseases. However, one limitation of using 3,4-dimethoxy-N-(4-{[(1-methyl-3-phenylpropyl)amino]carbonyl}phenyl)benzamide is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for research involving 3,4-dimethoxy-N-(4-{[(1-methyl-3-phenylpropyl)amino]carbonyl}phenyl)benzamide, including the development of new drugs for various diseases, the study of its neuroprotective effects in animal models of neurodegenerative diseases, and the development of new methods for synthesizing 3,4-dimethoxy-N-(4-{[(1-methyl-3-phenylpropyl)amino]carbonyl}phenyl)benzamide with higher yields and purity. Additionally, further studies are needed to determine the potential toxicity of 3,4-dimethoxy-N-(4-{[(1-methyl-3-phenylpropyl)amino]carbonyl}phenyl)benzamide and its effects on various physiological processes.

Scientific Research Applications

3,4-dimethoxy-N-(4-{[(1-methyl-3-phenylpropyl)amino]carbonyl}phenyl)benzamide has been studied for its potential use as a ligand for the sigma-1 receptor, which is involved in various physiological processes such as pain perception, mood regulation, and neuroprotection. 3,4-dimethoxy-N-(4-{[(1-methyl-3-phenylpropyl)amino]carbonyl}phenyl)benzamide has shown promising results in its ability to bind to the sigma-1 receptor and modulate its activity, making it a potential candidate for the development of new drugs for various diseases.